Cas no 1198416-84-0 (3-(4-fluorophenyl)pyrrolidine; oxalic acid)

• Product Name: 3-(4-fluorophenyl)pyrrolidine; oxalic acid
• CAS No: 1198416-84-0
• MF: C₁₂H₁₄FNO₄
• MW: 255.242267131805
• MDL: MFCD04117735
• CID: 3061241
• PubChem ID: 17749749
• Update Time: 2025-05-23

3-(4-fluorophenyl)pyrrolidine; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-FLUOROPHENYL)PYRROLIDINE OXALATE
• 3-(4-fluorophenyl)pyrrolidine; oxalic acid
• 3-(4-fluorophenyl)pyrrolidine, oxalic acid
• AR1400
• AS-45111
• AKOS026700247
• 3-(4-fluorophenyl)pyrrolidine;oxalic acid
• MFCD04117735
• 3-(4-Fluorophenyl)pyrrolidineoxalate
• SWWXUYJCPWFBMF-UHFFFAOYSA-N
• F2148-0358
• 1198416-84-0
• SCHEMBL3552533
• EN300-194581
• CS-0075682

• MDL： MFCD04117735
• Inchi： 1S/C10H12FN.C2H2O4/c11-10-3-1-8(2-4-10)9-5-6-12-7-9;3-1(4)2(5)6/h1-4,9,12H,5-7H2;(H,3,4)(H,5,6)
• InChI Key： SWWXUYJCPWFBMF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1CNCC1.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 255.09068609Da
• Monoisotopic Mass: 255.09068609Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• Color/Form: White to Yellow Solid

3-(4-fluorophenyl)pyrrolidine; oxalic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Additional information on 3-(4-fluorophenyl)pyrrolidine; oxalic acid

3-(4-Fluorophenyl)Pyrrolidine and Oxalic Acid: A Comprehensive Overview

3-(4-Fluorophenyl)pyrrolidine, also known as CAS No. 1198416-84-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a fluorophenyl group. The presence of the fluorine atom introduces interesting electronic properties, making it a valuable substrate for various chemical transformations and applications.

The synthesis of 3-(4-fluorophenyl)pyrrolidine typically involves multi-step processes, often utilizing palladium-catalyzed coupling reactions or other advanced methodologies. Recent studies have highlighted its potential as a building block in the construction of bioactive molecules, particularly in the development of novel drug candidates. Its ability to participate in diverse reaction pathways makes it a versatile tool in modern organic synthesis.

In addition to its role as an intermediate in drug discovery, 3-(4-fluorophenyl)pyrrolidine has also been explored for its applications in materials science. Researchers have investigated its use in the development of advanced polymers and coatings, where its structural rigidity and electronic properties contribute to enhanced material performance. Furthermore, its compatibility with various functional groups makes it an attractive candidate for the design of stimuli-responsive materials.

Oxalic acid, another key component in this discussion, is a dicarboxylic acid with the molecular formula C₂H₂O₄. It is widely used in various industries, including agriculture, food processing, and pharmaceuticals. Recent advancements in green chemistry have led to innovative methods for the production and application of oxalic acid. For instance, researchers have developed bio-based routes for oxalic acid synthesis using renewable feedstocks, aligning with global sustainability goals.

The combination of 3-(4-fluorophenyl)pyrrolidine and oxalic acid opens up new avenues for chemical innovation. Their interaction can lead to the formation of novel compounds with unique properties, potentially applicable in fields such as catalysis, energy storage, and environmental remediation. Current studies are focusing on optimizing their reaction conditions to maximize yield and selectivity while minimizing environmental impact.

In conclusion, both 3-(4-fluorophenyl)pyrrolidine and oxalic acid are pivotal compounds with diverse applications across multiple disciplines. Their continued exploration will undoubtedly contribute to groundbreaking discoveries and innovations in the coming years.